N-phenyl-N-3-thietanylmethanesulfonamide
Overview
Description
N-phenyl-N-3-thietanylmethanesulfonamide, also known as PTM, is a chemical compound that has gained significant attention in scientific research. It is a sulfonamide derivative that has shown promising results in various fields of study, including medicinal chemistry, biochemistry, and pharmacology. In
Mechanism of Action
N-phenyl-N-3-thietanylmethanesulfonamide exerts its biological effects through the inhibition of carbonic anhydrase enzymes. Carbonic anhydrases are a family of enzymes that play a crucial role in various physiological processes, including acid-base balance, respiration, and fluid secretion. This compound binds to the active site of carbonic anhydrases, preventing the conversion of carbon dioxide to bicarbonate ions. This inhibition leads to the disruption of various physiological processes, resulting in the observed biological effects of this compound.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects. In vitro studies have demonstrated that this compound inhibits the growth of cancer cells and reduces inflammation by inhibiting the production of pro-inflammatory cytokines. In vivo studies have shown that this compound has neuroprotective effects and can improve cognitive function in animal models of neurodegenerative diseases. Additionally, this compound has been shown to have antibacterial activity against various bacterial strains.
Advantages and Limitations for Lab Experiments
N-phenyl-N-3-thietanylmethanesulfonamide has several advantages for lab experiments. It is a relatively stable compound that can be easily synthesized in large quantities. This compound has also been shown to have low toxicity, making it a safe compound to use in various experimental settings. However, this compound has some limitations, including its relatively low solubility in water and its potential to bind to other proteins non-specifically.
Future Directions
There are several future directions for the research on N-phenyl-N-3-thietanylmethanesulfonamide. One potential application is the development of this compound-based drugs for the treatment of various diseases. Additionally, this compound can be used as a tool to study the structure and function of carbonic anhydrases and other proteins that interact with this compound. Future research can also focus on improving the synthesis method of this compound to increase its yield and purity. Finally, this compound can be further studied for its potential applications in other fields, such as material science and nanotechnology.
Conclusion:
In conclusion, this compound, or this compound, is a promising chemical compound that has shown potential applications in various fields of scientific research. Its synthesis method is well-established, and its mechanism of action has been extensively studied. This compound exhibits various biochemical and physiological effects, and its advantages and limitations for lab experiments have been identified. Future research can focus on developing this compound-based drugs, improving its synthesis method, and exploring its potential applications in other fields of study.
Scientific Research Applications
N-phenyl-N-3-thietanylmethanesulfonamide has been extensively studied for its potential applications in various fields of research. In medicinal chemistry, this compound has been investigated as a potential drug candidate for the treatment of various diseases such as cancer, inflammation, and bacterial infections. In biochemistry, this compound has been used as a tool to study protein-ligand interactions and enzyme inhibition. In pharmacology, this compound has been studied for its effects on the central nervous system, including its potential as a neuroprotective agent.
Properties
IUPAC Name |
N-phenyl-N-(thietan-3-yl)methanesulfonamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13NO2S2/c1-15(12,13)11(10-7-14-8-10)9-5-3-2-4-6-9/h2-6,10H,7-8H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VHTVMZKDUHSZDQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)N(C1CSC1)C2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13NO2S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
243.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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